N-(1-(1-(4-fluorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[2-[1-(4-fluorophenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H14FN7O2S/c1-11-9-16(23-19(30)15-3-2-8-31-15)28(26-11)20-24-17-14(18(29)25-20)10-22-27(17)13-6-4-12(21)5-7-13/h2-10H,1H3,(H,23,30)(H,24,25,29)
• InChI Key: SVIBPYRLPHTHGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC=CS2)C3=NC4=C(C=NN4C5=CC=C(C=C5)F)C(=O)N3
• Molecular Formula: C20H14FN7O2S
• Molecular Weight: 435.4 g/mol
• CAS No.: 1020488-95-2

Description

Synthesis Analysis

The synthesis of similar compounds often involves the cyclization of amino-thiophene-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal. Heating thiophene-2-carboxamides in formic acid can afford thieno[3,2-d]pyrimidin-4-ones.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are not directly available from the search results.

Scientific Research Applications

Pharmacokinetics and Metabolism

Understanding the metabolism and disposition of pharmacologically active compounds is crucial. For instance, studies like the one by Renzulli et al. (2011) on a novel orexin receptor antagonist outline detailed pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion patterns in humans. Such research is vital for evaluating the safety and efficacy of new drugs, including their metabolic pathways and potential metabolites which may have their own pharmacological or toxicological profiles (Renzulli et al., 2011).

Drug Efficacy and Safety Evaluations

The evaluation of new therapeutic agents involves assessing their efficacy and safety. This encompasses not only their therapeutic potential but also their side effect profile. For example, Shilling et al. (2010) explored the pharmacokinetics of INCB018424, highlighting the importance of understanding drug interactions and the impact of metabolic pathways on drug efficacy and safety (Shilling et al., 2010).

Environmental and Dietary Exposure to Carcinogens

Research into the exposure and effects of carcinogenic compounds in the diet or environment is another area of application. For instance, Wakabayashi et al. (1993) and Vanhaecke et al. (2008) explored the presence and metabolism of heterocyclic amines, which are known carcinogens found in cooked meats. Such studies underscore the importance of identifying and understanding the metabolism of potentially harmful compounds to which humans are exposed through diet or environment (Wakabayashi et al., 1993; Vanhaecke et al., 2008).

Safety and Hazards

The safety and hazards associated with this compound are not directly available from the search results.

Future Directions

The future directions for this compound could involve further exploration of its potential antiproliferative activities against various cancer cell lines. Additionally, more research could be conducted to fully understand its synthesis, chemical reactions, and physical and chemical properties.

Mechanism of Action

Target of Action

It is known that pyrazolo[3,4-d]pyrimidine derivatives, to which this compound belongs, have diverse biological activities . They are often used in the development of new therapeutic agents due to their ability to bind with high affinity to multiple receptors .

Mode of Action

Pyrazolo[3,4-d]pyrimidine derivatives are known to inhibit certain enzymes, which can disrupt the normal functioning of cells and lead to various downstream effects .

Biochemical Pathways

It is known that pyrazolo[3,4-d]pyrimidine derivatives can affect a variety of biochemical pathways due to their diverse biological activities . These effects can range from the inhibition of enzyme activity to the disruption of signal transduction pathways.

Result of Action

It is known that pyrazolo[3,4-d]pyrimidine derivatives can have a variety of effects at the molecular and cellular level, depending on their specific targets and mode of action .